Cas no 101258-00-8 (2H-Benzimidazol-2-one,6-amino-1,3-dihydro-4-methoxy-)

• Product Name: 2H-Benzimidazol-2-one,6-amino-1,3-dihydro-4-methoxy-
• CAS No: 101258-00-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 124583
• PubChem ID: 121226527
• Update Time: 2025-04-18

2H-Benzimidazol-2-one,6-amino-1,3-dihydro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,6-amino-1,3-dihydro-4-methoxy-
• 2-Benzimidazolol,6-amino-4-methoxy- (6CI)
• 2-Benzimidazolol,6-amino-4-methoxy-(6CI)
• SCHEMBL17758346
• 101258-00-8
• 6-Amino-4-methoxy-1H-benzo[d]imidazol-2-ol
• 2-benzimidazolol,6-amino-4-methoxy-

• Inchi： 1S/C8H9N3O2/c1-13-6-3-4(9)2-5-7(6)11-8(12)10-5/h2-3H,9H2,1H3,(H2,10,11,12)
• InChI Key： FOPIDGZXZOFFST-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1NC(N2)=O)N

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 76.38